Cas no 122398-21-4 (Butanoic acid,2,3-dihydroxy-2-methyl-,1,2,3,4,4a,5,6,8a-octahydro-1-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-6-oxo-2-naphthalenylester (9CI))

• Product Name: Butanoic acid,2,3-dihydroxy-2-methyl-,1,2,3,4,4a,5,6,8a-octahydro-1-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-6-oxo-2-naphthalenylester (9CI)
• CAS No: 122398-21-4
• MF: C₂₀H₃₂O₇
• MW: 384.463887214661
• CID: 155856
• Update Time: 2024-03-01

Butanoic acid,2,3-dihydroxy-2-methyl-,1,2,3,4,4a,5,6,8a-octahydro-1-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-6-oxo-2-naphthalenylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2,3-dihydroxy-2-methyl-,1,2,3,4,4a,5,6,8a-octahydro-1-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-6-oxo-2-naphthalenylester (9CI)
• Odonticinin
• Butanoic acid,2,3-dihydroxy-2-methyl-,1,2,3,4,4a,5,6,8a-octahydro-1-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-6-oxo-2
• Butanoic acid, 2,3-dihydroxy-2-methyl-, 1,2,3,4,4a,5,6,8a-octahydro-1-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-6-oxo-2-naphthalenyl ester (9CI)

• Inchi： 1S/C20H32O7/c1-11(21)19(5,25)16(23)27-15-7-8-18(4)10-13(22)12(17(2,3)24)9-14(18)20(15,6)26/h9,11,14-15,21,24-26H,7-8,10H2,1-6H3
• InChI Key： HZBXIEAITFVANO-UHFFFAOYSA-N
• SMILES： C(OC1CCC2(C)C(C1(O)C)C=C(C(O)(C)C)C(=O)C2)(=O)C(O)(C)C(O)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 566.7±50.0 °C(Predicted)
• PSA: 52.54
• pka: 12.71±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids